Cas no 314298-13-0 (1-fluoro-5-methoxy-2-methyl-4-nitro-benzene)

1-fluoro-5-methoxy-2-methyl-4-nitro-benzene structure
314298-13-0 structure
Product Name:1-fluoro-5-methoxy-2-methyl-4-nitro-benzene
CAS No:314298-13-0
MF:C8H8FNO3
MW:185.152425765991
MDL:MFCD15527524
CID:301083
PubChem ID:18468141
Update Time:2025-04-19

1-fluoro-5-methoxy-2-methyl-4-nitro-benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Fluoro-5-methoxy-2-methyl-4-nitrobenzene
    • 1-fluoro-5-methoxy-2-methyl-4-nitro-benzene
    • Benzene,1-fluoro-5-methoxy-2-methyl-4-nitro-
    • 1-fluoro-2-methyl-5-(methyloxy)-4-nitrobenzene
    • 5-Fluoro-4-methyl-2-nitroanisole
    • 5-fluoro-4-methyl-2-nitrophenyl methyl ether
    • BCP33113
    • JQNHPTUQNTUAJC-UHFFFAOYSA-N
    • EN300-200487
    • AKOS022172782
    • 314298-13-0
    • SCHEMBL310694
    • AS-68709
    • SY311762
    • Benzene, 1-fluoro-5-methoxy-2-methyl-4-nitro- (9CI)
    • MFCD15527524
    • DTXSID60594137
    • FT-0712334
    • C74613
    • CS-0132292
    • MDL: MFCD15527524
    • Inchi: 1S/C8H8FNO3/c1-5-3-7(10(11)12)8(13-2)4-6(5)9/h3-4H,1-2H3
    • InChI Key: JQNHPTUQNTUAJC-UHFFFAOYSA-N
    • SMILES: FC1=CC(=C(C=C1C)[N+](=O)[O-])OC

Computed Properties

  • Exact Mass: 185.04900
  • Monoisotopic Mass: 185.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55A^2
  • XLogP3: 2.2

Experimental Properties

  • PSA: 55.05000
  • LogP: 2.57410

1-fluoro-5-methoxy-2-methyl-4-nitro-benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM192655-5g
1-Fluoro-5-methoxy-2-methyl-4-nitrobenzene
314298-13-0 95%
5g
$676 2021-06-16
Alichem
A010014491-250mg
5-Fluoro-4-methyl-2-nitroanisole
314298-13-0 97%
250mg
$470.40 2023-09-02
Alichem
A010014491-500mg
5-Fluoro-4-methyl-2-nitroanisole
314298-13-0 97%
500mg
$855.75 2023-09-02
Alichem
A010014491-1g
5-Fluoro-4-methyl-2-nitroanisole
314298-13-0 97%
1g
$1475.10 2023-09-02
TRC
F597088-25mg
5-Fluoro-4-methyl-2-nitroanisole
314298-13-0
25mg
$64.00 2023-05-18
TRC
F597088-50mg
5-Fluoro-4-methyl-2-nitroanisole
314298-13-0
50mg
$69.00 2023-05-18
TRC
F597088-100mg
5-Fluoro-4-methyl-2-nitroanisole
314298-13-0
100mg
$92.00 2023-05-18
TRC
F597088-250mg
5-Fluoro-4-methyl-2-nitroanisole
314298-13-0
250mg
$161.00 2023-05-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F898015-100mg
1-Fluoro-5-methoxy-2-methyl-4-nitrobenzene
314298-13-0 98%
100mg
¥397.80 2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F898015-250mg
1-Fluoro-5-methoxy-2-methyl-4-nitrobenzene
314298-13-0 98%
250mg
¥696.60 2022-01-13

1-fluoro-5-methoxy-2-methyl-4-nitro-benzene Production Method

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.